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Compound of Interest

Compound Name: Perbromic acid

Cat. No.: B1211475

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Perbromic acid is an extremely hazardous substance. It is a powerful oxidizing
agent, highly corrosive, and unstable, particularly in concentrated forms. These notes and

protocols are intended for experienced laboratory personnel who are fully aware of the risks
involved and have received thorough safety training. Always consult the most recent Safety
Data Sheet (SDS) and relevant institutional safety guidelines before handling this chemical.

Introduction

Perbromic acid (HBrOa4) is the highest oxoacid of bromine, with the bromine atom in the +7
oxidation state. It is a strong acid and a potent oxidizing agent.[1] Due to its inherent instability,
it is not widely used commercially but may be encountered in specialized research and
synthesis applications.[2] This document provides detailed procedures for the safe handling
and storage of concentrated perbromic acid to minimize risks to personnel and infrastructure.

Hazard Summary

Concentrated perbromic acid presents multiple significant hazards:

o Extreme Instability: Solutions with concentrations greater than 6M are unstable and can
undergo autocatalytic decomposition, which may be explosive.[1] This decomposition is
accelerated by heat, light, and the presence of catalysts such as certain metal ions (e.g.,
AgT, Ce**).[1]
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o Strong Oxidizer: As a powerful oxidizing agent, concentrated perbromic acid can react
violently with organic materials, reducing agents, and other combustible materials, potentially
leading to fire or explosion.

o High Corrosivity: The acid is extremely corrosive to skin, eyes, the respiratory tract, and the
digestive system.[1] Contact can cause severe chemical burns.

o Toxicity: Inhalation of vapors or mists can cause severe respiratory irritation, and ingestion
can be fatal.[1]

Quantitative Data

Property Value Citation(s)
Molar Mass 144.91 g/mol [3]
Appearance Colorless liquid [1]

Aqueous solutions are stable
at concentrations up to 6M.

Stability Solutions >6M are unstable [1]
and decompose. Decomposes

before melting.

Bromic acid (HBrOs) and
Primary Decomposition oxygen (0O2).[1] Further o

Products decomposition can release

toxic brown bromine vapors.[1]

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is mandatory before handling concentrated perbromic
acid. The following table outlines the minimum requirements.
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Body Part Recommended PPE Rationale

Chemical splash goggles and Protects against splashes and
Eyes/Face )

a face shield. vapors.

Double gloving is

recommended. Use chemically . _ _

_ Provides protection against

resistant gloves such as ] ]
Hands direct skin contact and

Neoprene, Butyl rubber, or )

) ) chemical burns.

Viton™. Always inspect gloves

for integrity before use.

A chemical-resistant apron )

Protects against splashes and

Body (e.g., PVC or neoprene) over a

flame-resistant lab coat.

spills.

Respiratory

All handling of concentrated
perbromic acid must be
conducted in a certified
chemical fume hood. For
emergency situations or spills,
a self-contained breathing
apparatus (SCBA) may be

necessary.

Prevents inhalation of

corrosive and toxic vapors.

Footwear

Closed-toe shoes made of a

chemically resistant material.

Protects feet from spills.

Handling and Storage Procedures

Engineering Controls

e Fume Hood: All work with concentrated perbromic acid must be performed in a designated,

certified chemical fume hood with a tested and reliable ventilation system.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be

immediately accessible (within 10 seconds of travel) in the area where perbromic acid is

handled.
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Storage Protocol

o Containers: Store in the original, tightly sealed container. If transferring to a secondary
container, it must be made of glass or porcelain and have a compatible screw cap with a
liner. Do not use metal or plastic containers.

e Location: Store in a cool, dry, well-ventilated area, away from direct sunlight and sources of
heat.

e Segregation: Store separately from organic materials, flammable substances, reducing
agents, bases, and other incompatible chemicals. Use secondary containment (e.g., a glass
or ceramic tray) to prevent mixing in case of a leak.

 Inventory: Keep the quantity of stored perbromic acid to a minimum.

Incompatible Materials

¢ Organic compounds (e.g., solvents, paper, wood)

Reducing agents

Bases

Metals

Cyanides

Sulfides

Experimental Protocols
Protocol for Dilution of Concentrated Perbromic Acid

Objective: To safely dilute concentrated perbromic acid to a working concentration (< 6M).
Materials:

e Concentrated perbromic acid
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Deionized water

Borosilicate glass beakers

Glass stirring rod

Ice bath

Procedure:

Don all required PPE as outlined in Section 4.0.
o Perform the entire procedure in a certified chemical fume hood.

» Place a beaker containing the required volume of deionized water into an ice bath to
dissipate the heat of dilution.

e Slowly and carefully add the calculated volume of concentrated perbromic acid to the cold
deionized water while gently stirring with a glass rod. Never add water to the acid.

 Allow the diluted solution to slowly reach room temperature before use or storage.

o Label the container with the diluted perbromic acid concentration and the date of
preparation.

Emergency Procedures
Spill Response

For small spills (<100 mL) inside a chemical fume hood:
o Alert personnel in the immediate area.

o Wearing appropriate PPE, neutralize the spill by slowly adding a weak base such as sodium
bicarbonate or soda ash.

o Absorb the neutralized mixture with an inert material like vermiculite or sand. Do not use
combustible materials such as paper towels.
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e Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

o Decontaminate the area with a suitable cleaning agent and water.

For large spills or spills outside of a fume hood:

Evacuate the laboratory immediately.

Activate the fire alarm if there is a risk of fire.

Contact the institution's emergency response team.

Provide details of the spill, including the chemical and approximate quantity.

First Aid

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and flush the affected area with
large amounts of water for at least 15 minutes in a safety shower. Seek immediate medical
attention.

e Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse the mouth with water. If the person is conscious,
have them drink one or two glasses of water. Seek immediate medical attention.

Waste Disposal

All perbromic acid waste, including contaminated materials from spill cleanup, is considered
hazardous waste.

o Neutralize liquid waste slowly with a suitable base (e.g., sodium bicarbonate) in a fume
hood.

o Collect all waste in a designated, properly labeled, and sealed container.
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« Follow all institutional, local, and national regulations for hazardous waste disposal.

Visualizations

Preparation

Don Appropriate PPE

;

Verify Fume Hood Function

;

Check Eyewash/Shower Access

Handling

Transport Acid in Secondary Containment

Dispense Acid in Fume Hood

Dilute (Acid to Water)

Post-Handling

Dispose of Waste Properly

Decontaminate Work Area

Store Acid Securely
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of Concentrated Perbromic Acid.
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Caption: Decision Tree for Perbromic Acid Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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